Cas no 2034363-27-2 (N-[(4-methoxyphenyl)methyl]-6-[2-[(2-methylpropan-2-yl)oxy]ethoxy]pyridine-3-carboxamide)
![N-[(4-methoxyphenyl)methyl]-6-[2-[(2-methylpropan-2-yl)oxy]ethoxy]pyridine-3-carboxamide structure](https://www.kuujia.com/scimg/cas/2034363-27-2x500.png)
N-[(4-methoxyphenyl)methyl]-6-[2-[(2-methylpropan-2-yl)oxy]ethoxy]pyridine-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-[(4-methoxyphenyl)methyl]-6-[2-[(2-methylpropan-2-yl)oxy]ethoxy]pyridine-3-carboxamide
-
- Inchi: 1S/C20H26N2O4/c1-20(2,3)26-12-11-25-18-10-7-16(14-21-18)19(23)22-13-15-5-8-17(24-4)9-6-15/h5-10,14H,11-13H2,1-4H3,(H,22,23)
- InChI Key: FEPVJVLZKPCSEL-UHFFFAOYSA-N
- SMILES: C1=NC(OCCOC(C)(C)C)=CC=C1C(NCC1=CC=C(OC)C=C1)=O
N-[(4-methoxyphenyl)methyl]-6-[2-[(2-methylpropan-2-yl)oxy]ethoxy]pyridine-3-carboxamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F6475-8123-2mg |
6-[2-(tert-butoxy)ethoxy]-N-[(4-methoxyphenyl)methyl]pyridine-3-carboxamide |
2034363-27-2 | 90%+ | 2mg |
$59.0 | 2023-07-05 | |
Life Chemicals | F6475-8123-15mg |
6-[2-(tert-butoxy)ethoxy]-N-[(4-methoxyphenyl)methyl]pyridine-3-carboxamide |
2034363-27-2 | 90%+ | 15mg |
$89.0 | 2023-07-05 | |
Life Chemicals | F6475-8123-20mg |
6-[2-(tert-butoxy)ethoxy]-N-[(4-methoxyphenyl)methyl]pyridine-3-carboxamide |
2034363-27-2 | 90%+ | 20mg |
$99.0 | 2023-07-05 | |
Life Chemicals | F6475-8123-5mg |
6-[2-(tert-butoxy)ethoxy]-N-[(4-methoxyphenyl)methyl]pyridine-3-carboxamide |
2034363-27-2 | 90%+ | 5mg |
$69.0 | 2023-07-05 | |
Life Chemicals | F6475-8123-40mg |
6-[2-(tert-butoxy)ethoxy]-N-[(4-methoxyphenyl)methyl]pyridine-3-carboxamide |
2034363-27-2 | 90%+ | 40mg |
$140.0 | 2023-07-05 | |
Life Chemicals | F6475-8123-1mg |
6-[2-(tert-butoxy)ethoxy]-N-[(4-methoxyphenyl)methyl]pyridine-3-carboxamide |
2034363-27-2 | 90%+ | 1mg |
$54.0 | 2023-07-05 | |
Life Chemicals | F6475-8123-2μmol |
6-[2-(tert-butoxy)ethoxy]-N-[(4-methoxyphenyl)methyl]pyridine-3-carboxamide |
2034363-27-2 | 90%+ | 2μl |
$57.0 | 2023-07-05 | |
Life Chemicals | F6475-8123-25mg |
6-[2-(tert-butoxy)ethoxy]-N-[(4-methoxyphenyl)methyl]pyridine-3-carboxamide |
2034363-27-2 | 90%+ | 25mg |
$109.0 | 2023-07-05 | |
Life Chemicals | F6475-8123-30mg |
6-[2-(tert-butoxy)ethoxy]-N-[(4-methoxyphenyl)methyl]pyridine-3-carboxamide |
2034363-27-2 | 90%+ | 30mg |
$119.0 | 2023-07-05 | |
Life Chemicals | F6475-8123-20μmol |
6-[2-(tert-butoxy)ethoxy]-N-[(4-methoxyphenyl)methyl]pyridine-3-carboxamide |
2034363-27-2 | 90%+ | 20μl |
$79.0 | 2023-07-05 |
N-[(4-methoxyphenyl)methyl]-6-[2-[(2-methylpropan-2-yl)oxy]ethoxy]pyridine-3-carboxamide Related Literature
-
Cristina Berdugo,Beatriu Escuder,Juan F. Miravet Org. Biomol. Chem., 2015,13, 592-600
-
Susumu Arimori,Matthew G. Davidson,Thomas M. Fyles,Thomas G. Hibbert,Tony D. James,Gabriele I. Kociok-Köhn Chem. Commun., 2004, 1640-1641
-
Jie Wu,Jia-Hui Li,Yang-Xin Yu Phys. Chem. Chem. Phys., 2020,22, 7633-7642
-
Sihua Qian,Hengwei Lin RSC Adv., 2016,6, 7902-7907
Additional information on N-[(4-methoxyphenyl)methyl]-6-[2-[(2-methylpropan-2-yl)oxy]ethoxy]pyridine-3-carboxamide
Recent Advances in the Study of N-[(4-methoxyphenyl)methyl]-6-[2-[(2-methylpropan-2-yl)oxy]ethoxy]pyridine-3-carboxamide (CAS: 2034363-27-2)
The compound N-[(4-methoxyphenyl)methyl]-6-[2-[(2-methylpropan-2-yl)oxy]ethoxy]pyridine-3-carboxamide (CAS: 2034363-27-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its efficacy in preclinical models.
One of the key areas of research has been the investigation of this compound's interaction with specific biological targets. Preliminary findings suggest that it exhibits high affinity for certain enzymes and receptors involved in inflammatory and metabolic pathways. These interactions are believed to underlie its observed biological effects, including anti-inflammatory and metabolic modulation activities. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to characterize these interactions at the atomic level.
In addition to its mechanism of action, significant efforts have been directed towards improving the compound's pharmacokinetic profile. Recent studies have explored various formulation strategies to enhance its bioavailability and stability. For instance, nanoparticle-based delivery systems have been tested to improve its solubility and targeted delivery. These advancements are critical for translating the compound's potential into clinically viable therapies.
Another important aspect of the research has been the evaluation of the compound's safety and toxicity profiles. Preclinical studies have demonstrated a favorable safety window, with no significant adverse effects observed at therapeutic doses. However, further investigations are ongoing to fully understand its long-term safety and potential off-target effects. These studies are essential for ensuring the compound's suitability for human trials.
The therapeutic potential of N-[(4-methoxyphenyl)methyl]-6-[2-[(2-methylpropan-2-yl)oxy]ethoxy]pyridine-3-carboxamide extends beyond its initial applications. Recent exploratory studies have identified its potential utility in treating neurodegenerative diseases and certain types of cancer. These findings have opened new avenues for research and development, with several collaborative projects underway to explore these possibilities further.
In conclusion, the compound N-[(4-methoxyphenyl)methyl]-6-[2-[(2-methylpropan-2-yl)oxy]ethoxy]pyridine-3-carboxamide (CAS: 2034363-27-2) represents a promising candidate for various therapeutic applications. Ongoing research continues to uncover its multifaceted biological activities and optimize its properties for clinical use. The collective findings from these studies underscore the importance of this compound in advancing the field of chemical biology and medicinal chemistry.
2034363-27-2 (N-[(4-methoxyphenyl)methyl]-6-[2-[(2-methylpropan-2-yl)oxy]ethoxy]pyridine-3-carboxamide) Related Products
- 2137483-87-3(tert-butyl N-(2-{[2-(dimethylamino)ethyl](ethyl)amino}-4-hydroxycyclohexyl)carbamate)
- 1388054-38-3(O-(3-methyl-4-nitrophenyl)methylhydroxylamine)
- 865591-06-6(N-1-(adamantan-1-yl)ethyl-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide)
- 680618-12-6(2-ETHOXY-5-[(PYRROLIDINE-1-CARBONYL)-AMINO]-BENZENESULFONYL CHLORIDE)
- 2097909-12-9(N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]-4-methoxy-2-methylbenzene-1-sulfonamide)
- 1807249-40-6(Methyl 2-cyano-3-trifluoromethoxy-5-(trifluoromethylthio)benzoate)
- 1187933-35-2(5-Bromo-1-methylquinolin-2(1H)-one)
- 926032-04-4(N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-3,4-dimethoxybenzene-1-sulfonamide)
- 2228649-48-5(1-(3-tert-butylphenyl)-2-(methylamino)ethan-1-one)
- 2228447-73-0(2-(2,2-dimethyl-1,3-dioxolan-4-yl)butanedioic acid)


